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Compound of Interest

Compound Name: alpha-D-Galactopyranose

Cat. No.: B1674395

An In-Depth Technical Guide to the Structure and Stereochemistry of alpha-D-
Galactopyranose

Introduction

alpha-D-Galactopyranose is the cyclic hemiacetal form of the monosaccharide D-galactose.
[1][2] As a C-4 epimer of glucose, it is a fundamental building block in various biologically
significant molecules, including the disaccharide lactose, blood group antigens, and cell
surface glycoproteins and glycolipids.[3] Its specific three-dimensional structure and
stereochemistry are critical for molecular recognition events, enzymatic processing, and its
overall function in biological systems. This guide provides a detailed examination of its
structure, the experimental methods used for its characterization, and its role in biological
recognition.

Molecular Structure and Stereochemistry

D-Galactose, an aldohexose, exists in equilibrium between its open-chain and cyclic forms. The
pyranose form, a six-membered ring containing five carbon atoms and one oxygen atom, is the
most stable in solution. The cyclization occurs through the nucleophilic attack of the hydroxyl
group on C-5 onto the aldehyde carbon (C-1), creating a new stereocenter known as the
anomeric carbon.
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The Haworth projection is a conventional way to represent the cyclic structure of
monosaccharides in a simplified three-dimensional perspective.[4] For alpha-D-
Galactopyranose, the key stereochemical features are:

Anomeric Carbon (C-1): The hydroxyl group is positioned below the plane of the ring, which
defines it as the alpha (a) anomer.[1][5]

e C-2 and C-3: The hydroxyl groups are directed down and up, respectively.

e C-4: The hydroxyl group is positioned above the plane of the ring, distinguishing it from
glucose where this group is below the plane.

e C-5: The exocyclic hydroxymethyl group (-CH20H) is positioned above the plane of the ring
for the D-configuration.[5]
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(e.g., COSY, HSQC)
Experimental Phase l
Data Processing
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'
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Final Solution Structure

Workflow for NMR Spectroscopy

2. Grow Single Crystal
(e.g., Vapor Diffusion)

3. Mount Crystal and Irradiate
with X-rays

4. Collect Diffraction Pattern Data

5. Solve the Phase Problem
(Direct Methods)
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Density Map

7. Build Atomic Model

8. Refine Structure
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Workflow for X-ray Crystallography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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